Cas no 3398-22-9 ((2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid)

(2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid structure
3398-22-9 structure
Product Name:(2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid
CAS No:3398-22-9
MF:C5H9NO3
MW:131.129861593246
MDL:MFCD00065608
CID:44113
PubChem ID:329762380
Update Time:2025-04-18

(2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R,4S)-4-Hydroxypyrrolidine-2-carboxylic acid
    • trans-4-Hydroxy-D-proline
    • (trans)-4-hydroxy-D-proline
    • D-HYDROXYPROLINE
    • H-D-Hyp-OH
    • H-D-O-Hyp-OH
    • D-HYDROXYPYROLINE
    • D-trans-Hydroxyproli
    • trans-4-D-Hydroxyproline
    • Trans-4-hydroxy-L-proline
    • TRANS-D-4-HYDROXYPROLINE
    • TRANS-D-HYDROXYPROLINE
    • trans-D-Hyp
    • D-Proline, 4-hydroxy-, (4S)-
    • (2R,4S)-4-Hydroxy-pyrrolidine-2-carboxylic acid
    • (4S)-4-hydroxy-D-proline
    • D-Proline, 4-hydroxy-,(4S)-
    • PubChem9966
    • D-Hyp-OH
    • 4alpha-Hydroxy-D-proline
    • trans-4-Hydroxy-DL-proline
    • PMMYEEVYMWASQN-IUYQGCFVSA-N
    • FCH950109
    • AKOS015855303
    • CHEBI:27992
    • AM808153
    • AC-22426
    • rac-(2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid
    • Q-102876
    • trans-4-Hydroxy-D-proline (H-D-Hyp-OH)
    • 3398-22-9
    • DS-14000
    • SCHEMBL200243
    • H1757
    • (2R,4S)-4-hydroxypyrrolidine-2-carboxylicacid
    • C03651
    • P17905
    • CS-0020162
    • trans-4-Hydroxy-D-proline, 97%
    • AKOS006349670
    • 4-(S)-hydroxypyrrolidine-2-(R)-carboxylic acid
    • (2R,4S)-4-hydroxypyrrolidin-1-ium-2-carboxylate
    • A13216
    • EN300-91230
    • EN300-7039450
    • InChI=1/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4+/m0/s
    • D-4-Hydroxyproline
    • UY7
    • J-019406
    • MFCD00065608
    • DB-344618
    • FH48690
    • 625-221-5
    • HY-34666
    • D-Hyp-OH;(2R,4S)-4-Hydroxypyrrolidine-2-carboxylic acid
    • (2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid
    • MDL： MFCD00065608
    • Inchi： 1S/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4+/m0/s1
    • InChI Key： PMMYEEVYMWASQN-IUYQGCFVSA-N
    • SMILES： O[C@@H]1CN[C@@H](C(=O)O)C1

Computed Properties

  • Exact Mass: 131.05800
  • Monoisotopic Mass: 131.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -3.3
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Color/Form: White powder
  • Density: 1.395
  • Melting Point: 261 °C (dec)
  • Boiling Point: 355.2°C at 760 mmHg
  • Flash Point: 168.6℃
  • Refractive Index: 1.54
  • PSA: 69.56000
  • LogP: -0.87740
  • Solubility: Soluble

(2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid Security Information

(2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3398-22-9)trans-4-Hydroxy-D-proline
Order Number:sfd3566
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:3398-22-9)trans-4-Hydroxy-D-proline
sfd3566
Purity:99.9%
Quantity:200kg
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